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Compound of Interest

3-Bromo-1-methyl-1H-indazol-5-
Compound Name: )
amine

Cat. No.: B591999

l. Synthetic Pathway Overview

The synthesis of 3-Bromo-1-methyl-1H-indazol-5-amine is achieved through a two-step
reaction sequence. The first step involves the cyclization of a substituted benzonitrile with
hydrazine to form the indazole core. The subsequent step is the methylation of the indazole
ring.
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- Hydrazine Hydrate, Ethanol, 95-100°C _ | N . Methyl lodide, Base (e.g., NaH), THF, 0°C to RT ;( . .
5-Bromo-2-fluorobenzonitrile Step L: Indazole Formatior 5-bromo-1H-indazol-3-amine Step 2: N-Methylaton 3-Bromo-1-methyl-1H-indazol-5-amine

Step 1: Indazole Formation

React 5-Bromo-2-fluorobenzonitrile
with Hydrazine Hydrate in Ethanol

A
Heat to 95-100°C

Y

Monitor by TLC

Concentrate under Reduced Pressure

Y

Recrystallize from Ethanol

Intermediate Product:
5-bromo-1H-indazol-3-amine

Step 2: N-l‘v/lethylation

React 5-bromo-1H-indazol-3-amine
with Base and Methyl lodide in THF

Y

Stir at 0°C to Room Temperature

Y
Monitor by TLC

\
Quench with Saturated ag. NH4CI

Y

Extract with Ethyl Acetate

Y

Dry and Concentrate

Y

Purify by Column Chromatography

Final Product:
-Bromo-1-methyl-1H-indazol-5-amine
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To cite this document: BenchChem. [Large-scale synthesis of 3-Bromo-1-methyl-1H-indazol-
5-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b591999#large-scale-synthesis-of-3-bromo-1-methyl-
1h-indazol-5-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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